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Compound of Interest

Compound Name: 2,5-Dimethoxybenzoylacetonitrile

CAS No.: 898787-03-6

Cat. No.: B1325205

Get Quote

This technical guide provides a comprehensive analysis of the spectroscopic data for 2,5-
Dimethoxybenzoylacetonitrile. Designed for researchers, scientists, and professionals in

drug development, this document offers in-depth interpretation of predicted Fourier-Transform

Infrared (FTIR), Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR), and Mass Spectrometry

(MS) data. The causality behind spectral features is explained to provide a deeper

understanding of the molecule's structural characteristics.

Introduction
2,5-Dimethoxybenzoylacetonitrile is a multifaceted organic compound featuring a

benzoylacetonitrile core substituted with two methoxy groups on the aromatic ring. This

substitution pattern significantly influences its electronic properties and, consequently, its

spectroscopic signature. Accurate interpretation of its spectra is paramount for confirming its

identity, assessing purity, and understanding its chemical behavior in various applications,

including as a potential intermediate in pharmaceutical synthesis. This guide will delve into the

predicted spectroscopic data, offering a robust framework for its characterization.
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Molecular Structure and Key Functional Groups
A clear understanding of the molecular architecture is the foundation for interpreting

spectroscopic data. The key structural features of 2,5-Dimethoxybenzoylacetonitrile are the

2,5-dimethoxyphenyl group, a carbonyl group (ketone), an active methylene group, and a nitrile

group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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